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Compound of Interest

Compound Name: Linalyl benzoate

Cat. No.: B092885 Get Quote

Introduction
Linalyl benzoate (CAS No. 126-64-7) is an ester of linalool and benzoic acid, valued in the

fragrance industry for its complex and tenacious floral aroma.[1][2] This document provides

detailed application notes, experimental protocols, and safety data for the use of linalyl
benzoate as a fragrance ingredient, intended for researchers, scientists, and drug

development professionals.

Chemical and Physical Properties
Linalyl benzoate is a colorless to pale yellow liquid with a characteristic floral, balsamic, and

slightly fruity scent, often described as reminiscent of tuberose, gardenia, and jasmine.[3][4][5]

Its stability and blending capabilities make it a versatile component in a wide array of fragrance

compositions.[1][2]
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Property Value Reference

Molecular Formula C₁₇H₂₂O₂ [6]

Molecular Weight 258.36 g/mol [6]

Boiling Point 213 °C (lit.) [7][8]

Density 0.98 g/mL at 25 °C (lit.) [7][8]

Refractive Index n20/D 1.508 (lit.) [7][8]

Flash Point
>93.3 °C (>200.0 °F) Closed

Cup
[9]

Solubility
Insoluble in water; Soluble in

alcohol and oils.
[1][2]

LogP 6.14 [7]

Vapor Pressure 0.0133 hPa [5]

FEMA Number 2638 [7]

Olfactory Profile and Applications
Linalyl benzoate imparts a rich, sweet, and floral character with balsamic and fruity

undertones.[2][10] It is a key ingredient in floral and oriental fragrance types, where it provides

warmth, softness, and excellent diffusion.[3][4]

Applications:

Fine Fragrances: Used in perfumes and colognes to enhance floral accords, particularly

those featuring tuberose, ylang-ylang, and jasmine.[2][3]

Cosmetics and Personal Care: Incorporated into lotions, creams, soaps, and deodorants for

its pleasant scent and good stability in various bases.[1][4]

Home Care: Utilized in candles, air fresheners, and fabric care products to provide a long-

lasting floral fragrance.[2]
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Flavoring Agent: Recognized as a flavoring agent in the food industry.[1]

Recommended Usage Levels:

Up to 8.0% in fragrance concentrates.[3]

Stability and Performance
Linalyl benzoate exhibits good stability in a variety of product bases, making it a reliable

ingredient for perfumers.

Product Base pH Stability

Acid Cleaner 2 Good

Fabric Conditioner 3 Good

Antiperspirant 3.5 Good

Shampoo 6 Good

APC (All-Purpose Cleaner) 9 Good

Liquid Fabric Detergent 9 Good

Soap 10 Good

Powder Detergent 10.5 Medium

Liquid Bleach 11 Poor

Data adapted from Givaudan.[5]

Experimental Protocols
Protocol for Purity Analysis by Gas Chromatography-
Mass Spectrometry (GC-MS)
This protocol outlines a general method for determining the purity of linalyl benzoate.

Objective: To identify and quantify linalyl benzoate and any impurities.
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Instrumentation:

Gas Chromatograph coupled with a Mass Spectrometer (GC-MS).

Column: A non-polar column such as a DB-5ms (30 m x 0.25 mm x 0.25 µm) is suitable.

Reagents:

Linalyl benzoate sample.

High-purity solvent for dilution (e.g., ethanol or hexane).

Procedure:

Sample Preparation: Prepare a 1% solution of linalyl benzoate in the chosen solvent.

GC-MS Parameters:

Injector Temperature: 250 °C

Carrier Gas: Helium at a constant flow rate of 1 mL/min.

Oven Temperature Program:

Initial temperature: 70 °C, hold for 2 minutes.

Ramp to 280 °C at 10 °C/min.

Hold at 280 °C for 10 minutes.

MS Transfer Line Temperature: 280 °C

Ion Source Temperature: 230 °C

Ionization Mode: Electron Impact (EI) at 70 eV.

Mass Scan Range: 40-400 amu.

Data Analysis:
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Identify the linalyl benzoate peak based on its retention time and mass spectrum.

Integrate the peak areas of all detected compounds.

Calculate the purity of linalyl benzoate as the percentage of its peak area relative to the

total peak area.

Sample Preparation GC-MS Analysis Data Analysis

Dissolve Linalyl Benzoate in Solvent Inject Sample Separation in GC Column Ionization (EI) Mass Analysis (MS) Identify Peaks by Retention Time & Mass Spectra Integrate Peak Areas Calculate Purity

Click to download full resolution via product page

GC-MS Analysis Workflow for Linalyl Benzoate Purity.

Protocol for Skin Sensitization Assessment: Human
Repeated Insult Patch Test (HRIPT)
This protocol is a standardized method to assess the potential of a substance to induce skin

sensitization.

Objective: To determine if repeated application of linalyl benzoate to human skin will induce

contact dermatitis.

Methodology: Based on the RIFM standard HRIPT protocol.[10]

Phases:

Induction Phase (3 weeks):

Patches containing a specific concentration of linalyl benzoate in a suitable vehicle (e.g.,

75% diethyl phthalate/25% ethanol) are applied to the backs of volunteers for 24 hours.

[10]

After a 24-hour rest period, a new patch is applied to the same site.[10]
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This is repeated for a total of nine applications over three weeks.[10]

Rest Period (2 weeks): No applications are made.

Challenge Phase:

A single patch with linalyl benzoate is applied to a naive skin site.[10]

The site is evaluated for any reaction at 24, 48, and 72 hours after application.[10]

A lack of reaction at the challenge site indicates a low potential for skin sensitization at the

tested concentration.

Induction Phase (3 Weeks)

Rest Period (2 Weeks)

Challenge Phase

Apply Patch with Linalyl Benzoate (24h)

Rest (24h)

Repeat 9 times

No Application

Apply Patch to Naive Site

Evaluate at 24, 48, 72h
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Click to download full resolution via product page

Human Repeated Insult Patch Test (HRIPT) Workflow.

Protocol for Sensory Panel Evaluation
This protocol provides a framework for the sensory evaluation of linalyl benzoate.

Objective: To characterize the olfactory profile of linalyl benzoate over time.

Panelists: A trained panel of at least 10-15 individuals with demonstrated olfactory acuity.

Materials:

Linalyl benzoate (10% solution in odorless solvent like diethyl phthalate).

Standard fragrance blotters.

Odor-free evaluation booths.

Procedure:

Preparation: Dip fragrance blotters into the linalyl benzoate solution to a depth of 1 cm.

Evaluation: Panelists evaluate the blotters at specified time intervals (e.g., initial, 30 minutes,

1 hour, 4 hours, 24 hours).

Descriptors: Panelists rate the intensity of various olfactory descriptors (e.g., floral, sweet,

fruity, balsamic, woody) on a labeled magnitude scale (LMS).

Data Analysis: The mean intensity ratings for each descriptor at each time point are

calculated and plotted to create a fragrance profile over time.

Safety Information
Linalyl benzoate has been evaluated for safety by the Research Institute for Fragrance

Materials (RIFM) and is considered safe for use in fragrance compositions under the current

conditions of use.[11]
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Acute Oral Toxicity (Rat): LD₅₀ > 5000 mg/kg[3]

Acute Dermal Toxicity (Rabbit): LD₅₀ > 5000 mg/kg[3]

Skin Sensitization: Not expected to be a skin sensitizer.[11]

Genotoxicity: Not found to be genotoxic.[11]

Phototoxicity/Photoallergenicity: Not expected to be phototoxic or photoallergenic.[11]

Olfactory Signaling Pathway
The perception of linalyl benzoate, like other odorants, is initiated by its interaction with

olfactory receptors (ORs), which are G protein-coupled receptors (GPCRs) located in the

olfactory epithelium.

Olfactory Signal Transduction

Linalyl Benzoate Olfactory Receptor (GPCR)Binds to G Protein (Gαolf)Activates Adenylyl CyclaseActivates cAMPProduces Ion ChannelOpens DepolarizationCauses Signal to Brain

Click to download full resolution via product page

Generalized Olfactory Signaling Pathway.

Conclusion
Linalyl benzoate is a valuable and versatile fragrance ingredient with a well-established safety

profile. Its rich floral aroma and good stability make it suitable for a wide range of applications

in the fragrance and consumer product industries. The protocols provided in this document

offer a framework for the quality control, safety assessment, and sensory evaluation of this

important fragrance material.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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